1-[(6-chloro-7-hydroxy-4-methyl-2-oxo-2H-chromen-3-yl)acetyl]piperidine-4-carboxamide

Specification

• Molecular Formula: C18H19ClN2O5
• Molecular Weight: 378.8 g/mol
• IUPAC Name: 1-[2-(6-chloro-7-hydroxy-4-methyl-2-oxochromen-3-yl)acetyl]piperidine-4-carboxamide
• Standard InChI: InChI=1S/C18H19ClN2O5/c1-9-11-6-13(19)14(22)8-15(11)26-18(25)12(9)7-16(23)21-4-2-10(3-5-21)17(20)24/h6,8,10,22H,2-5,7H2,1H3,(H2,20,24)
• Standard InChI Key: XFYZFVDDYPBOSS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=CC(=C(C=C12)Cl)O)CC(=O)N3CCC(CC3)C(=O)N

Introduction

1-[(6-chloro-7-hydroxy-4-methyl-2-oxo-2H-chromen-3-yl)acetyl]piperidine-4-carboxamide is a synthetic organic compound belonging to the class of chromen derivatives. This compound features a chromen ring system, which is linked to various biological activities, making it a significant subject in medicinal chemistry and pharmaceutical research. The presence of a chloro substituent on the chromen ring and a piperidine carboxamide moiety contributes to its unique properties and potential applications in drug development and therapeutic interventions.

Synthesis of 1-[(6-chloro-7-hydroxy-4-methyl-2-oxo-2H-chromen-3-yl)acetyl]piperidine-4-carboxamide

The synthesis of this compound typically involves several key steps, including the formation of the chromen ring system and its subsequent modification to introduce the piperidine carboxamide moiety. Specific reaction conditions such as temperature control, solvent selection (e.g., dimethylformamide or dichloromethane), and purification techniques like column chromatography or recrystallization are crucial to obtain the desired product in high purity.

Synthesis Steps:

• Formation of Chromen Ring: The chromen ring is synthesized from 4-chlororesorcinol and ethyl acetoacetate in a strong acidic medium, yielding compounds like 6-chloro-7-hydroxy-4-methyl-2-oxo-2H-chromen-2-one.

• Introduction of Acetyl Group: The chromen derivative is then acetylated to form the acetyl intermediate.

• Coupling with Piperidine Carboxamide: The acetyl intermediate is coupled with piperidine-4-carboxamide to form the final compound.

Structural Characteristics

The molecular structure of 1-[(6-chloro-7-hydroxy-4-methyl-2-oxo-2H-chromen-3-yl)acetyl]piperidine-4-carboxamide includes a chromen ring with a chloro substituent at the 6-position, a hydroxyl group at the 7-position, and a methyl group at the 4-position. The chromen ring is linked to an acetyl group, which is further connected to a piperidine-4-carboxamide moiety.

Key Structural Data:

Property	Description
Molecular Formula	Not specified in available sources
Molecular Weight	Not specified in available sources
Spectral Data	Confirmed by NMR and IR analysis

Biological Activities and Potential Applications

Compounds in this class exhibit neuroprotective, anti-inflammatory, and anticancer activities through interactions with various biological targets. These properties make them promising candidates for drug development and therapeutic interventions.

Biological Activities:

• Neuroprotective Activity: Potential to protect neuronal cells from damage.

• Anti-inflammatory Activity: Ability to reduce inflammation in biological systems.

• Anticancer Activity: Potential to inhibit cancer cell growth.

Future Research Directions:

• In Vitro and In Vivo Studies: Conduct detailed biological activity assays to assess its efficacy and safety.

• Mechanism of Action: Investigate the molecular mechanisms underlying its biological activities.

• Structure-Activity Relationship (SAR) Studies: Modify the compound to enhance its therapeutic properties.